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Compound of Interest

Compound Name: Celesticetin

Cat. No.: B1231600 Get Quote

An In-depth Overview of its Physicochemical Properties and Applications

Celesticetin is a lincosamide antibiotic produced by the bacterium Streptomyces caelestis. As

a member of this class of antibiotics, it is of significant interest to researchers in the fields of

microbiology, drug discovery, and molecular biology for its potential therapeutic applications

and as a tool to study bacterial protein synthesis. This technical guide provides a

comprehensive overview of the physical and chemical properties of Celesticetin, detailed

experimental protocols for its use in a laboratory setting, and essential safety and handling

information.

Core Physical and Chemical Properties
Celesticetin is a complex organic molecule with the molecular formula C24H36N2O9S.[1][2]

Its structure and properties are summarized in the tables below.
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Identifier Value Source

IUPAC Name

2-[(2R,3R,4S,5R,6R)-3,4,5-

trihydroxy-6-[(1R,2R)-2-

methoxy-1-[[(2S)-1-

methylpyrrolidine-2-

carbonyl]amino]propyl]oxan-2-

yl]sulfanylethyl 2-

hydroxybenzoate

PubChem[2]

CAS Number 2520-21-0 MedKoo Biosciences[1]

Molecular Formula C24H36N2O9S PubChem[2]

Molecular Weight 528.62 g/mol MedKoo Biosciences

Property Value Source

Appearance Solid powder MedKoo Biosciences

Melting Point Data not available N/A

Solubility

Soluble in DMSO. Quantitative

data in other common

laboratory solvents such as

water, ethanol, and methanol

is not readily available.

MedKoo Biosciences

Stability & Storage

Store dry and in the dark. For

short-term storage (days to

weeks), maintain at 0 - 4°C.

For long-term storage (months

to years), store at -20°C. The

compound is stable for a few

weeks during standard

shipping conditions at ambient

temperature.

MedKoo Biosciences
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Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
Celesticetin exerts its antimicrobial effect by inhibiting protein synthesis in susceptible

bacteria. It specifically targets the 50S subunit of the bacterial ribosome, a crucial component

of the protein synthesis machinery. By binding to the 50S subunit, Celesticetin interferes with

the peptidyl transferase center (PTC), the site responsible for forming peptide bonds between

amino acids. This disruption prevents the elongation of the polypeptide chain, ultimately leading

to the cessation of protein synthesis and bacterial cell death.
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Celesticetin's inhibitory action on bacterial protein synthesis.

Experimental Protocols
Antibacterial Susceptibility Testing: Broth Microdilution
MIC Assay
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of

Celesticetin against Staphylococcus aureus using the broth microdilution method.
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Materials:

Celesticetin

Staphylococcus aureus (e.g., ATCC 29213)

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Sterile saline (0.85% NaCl)

McFarland 0.5 turbidity standard

Spectrophotometer

Pipettes and sterile tips

Incubator (35°C ± 2°C)

Procedure:

Preparation of Celesticetin Stock Solution:

Dissolve a known weight of Celesticetin in an appropriate solvent (e.g., DMSO) to create

a high-concentration stock solution (e.g., 10 mg/mL).

Further dilute the stock solution in CAMHB to create a working stock at twice the highest

desired final concentration in the assay.

Preparation of Bacterial Inoculum:

From a fresh (18-24 hour) culture of S. aureus on an appropriate agar plate, select 3-5

isolated colonies.

Suspend the colonies in sterile saline.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.
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Dilute this standardized suspension in CAMHB to achieve a final inoculum density of

approximately 5 x 10⁵ CFU/mL in the test wells.

Serial Dilution in Microtiter Plate:

Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

Add 100 µL of the Celesticetin working stock to the first column of wells.

Perform a two-fold serial dilution by transferring 100 µL from the first column to the

second, mixing thoroughly, and repeating this process across the plate to the desired final

concentration. Discard 100 µL from the last column of the dilution series.

Inoculation and Incubation:

Add 100 µL of the prepared bacterial inoculum to each well, resulting in a final volume of

200 µL and the target bacterial density.

Include a positive control (wells with bacteria and no antibiotic) and a negative control

(wells with media only) on each plate.

Incubate the plate at 35°C ± 2°C for 18-24 hours.

Determination of MIC:

The MIC is the lowest concentration of Celesticetin that completely inhibits visible growth

of S. aureus.
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Workflow for Broth Microdilution MIC Assay.

In Vivo Efficacy Study: Mouse Model of Systemic
Infection
This protocol describes a general procedure for evaluating the in vivo efficacy of Celesticetin
in a mouse model of systemic bacterial infection.

Materials:

Celesticetin
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Pathogenic bacterial strain (e.g., Staphylococcus aureus)

Female CD-1 or BALB/c mice (6-8 weeks old)

Sterile saline (0.9% NaCl)

Appropriate bacterial culture media (e.g., Tryptic Soy Broth)

Vehicle for Celesticetin administration (e.g., saline, DMSO/saline mixture)

Syringes and needles for injection

Animal housing and care facilities compliant with institutional guidelines

Procedure:

Preparation of Bacterial Inoculum:

Culture the bacterial strain to the mid-logarithmic phase of growth.

Wash the bacterial cells with sterile saline and resuspend to a predetermined

concentration (CFU/mL) that will induce a lethal or sublethal systemic infection upon

intraperitoneal (IP) or intravenous (IV) injection. The appropriate inoculum size should be

determined in preliminary studies.

Infection of Mice:

Administer the prepared bacterial inoculum to the mice via the chosen route (e.g., IP

injection of 0.2 mL).

Treatment with Celesticetin:

At a specified time post-infection (e.g., 1-2 hours), administer Celesticetin at various

predetermined doses to different groups of mice.

Include a control group that receives only the vehicle.
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The route of administration for Celesticetin (e.g., subcutaneous, intravenous) should be

determined based on its pharmacokinetic properties.

Monitoring and Endpoints:

Monitor the mice for signs of illness and mortality for a defined period (e.g., 7-14 days).

Primary endpoints may include survival rate and time to death.

Secondary endpoints can include determining the bacterial load in various organs (e.g.,

spleen, liver, kidneys) at specific time points. This is achieved by euthanizing a subset of

mice, homogenizing the organs, and performing serial dilutions for CFU counting on

appropriate agar plates.
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Workflow for In Vivo Efficacy Study.
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Safety and Handling
As with any chemical compound in a laboratory setting, proper safety precautions should be

taken when handling Celesticetin. While a specific Material Safety Data Sheet (MSDS) for

Celesticetin is not readily available, the following general guidelines for handling chemical

powders should be followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: Wear a lab coat.

Handling and Storage:

Handling: Avoid creating dust when handling the solid form. Use in a well-ventilated area,

preferably in a chemical fume hood. Avoid contact with skin, eyes, and clothing.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, following

the specific temperature recommendations provided in the properties table.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

Ingestion: Do not induce vomiting. Wash out mouth with water.

In all cases of exposure, seek medical attention.

Disclaimer: This guide is intended for informational purposes for laboratory professionals. All

experiments should be conducted in accordance with institutional safety guidelines and
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regulations. Researchers should perform their own risk assessments before beginning any new

experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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